Cas no 298708-81-3 (Bay 41-4109)

• Product name: Bay 41-4109
• CAS No: 298708-81-3
• MF: C₁₈H₁₃ClF₃N₃O₂
• MW: 395.762933492661
• MDL: MFCD11040978
• CID: 1439609
• PubChem ID: 489221

Bay 41-4109 Chemical and Physical Properties

Names and Identifiers

• (-)-4(R)-(2-Chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
• BAY-41-4109
• methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
• Bay41-4109
• Bayer 41-4109
• Bay 41-4109
• (4R)-4-(2-Chloro-4-fluorophényl)-2-(3,5-difluoro-2-pyridinyl)-6-méthyl-1,4-dihydro-5-pyrimidinecarboxylate de méthyle
• 5-Pyrimidinecarboxylic acid, 4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-1,4-dihydro-6-methyl-, methyl ester, (4R)-
• Methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-6-methyl-1,4-dihydro-5-pyrimidinecarboxylate
• Methyl-(4R)-4-(2-chlor-4-fluorphenyl)-2-(3,5-difluor-2-pyridinyl)-6-methyl-1,4-dihydro-5-pyrimidincarboxylat
• (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
• (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
• methyl (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
• methyl (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
• CS-6426
• (R)-Bay 41-4109
• SCHEMBL13886906
• MS-26664
• DTXSID401107166
• Methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-1,4-dihydro-6-methyl-5-pyrimidinecarboxylate
• BDBM50278715
• EX-A7415
• UNII-M862I4T61O
• methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-3,4-dihydropyrimidine-5-carboxylate
• HY-100029
• DB-198373
• 298708-81-3
• (R)-methyl 4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
• BAY-414109
• CHEMBL605300
• AKOS040732549
• (-)-Bay-41-4109
• YLA70881
• Methyl (r)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
• Q27283615
• M862I4T61O
• G13716

• MDL： MFCD11040978
• Inchi： 1S/C18H13ClF3N3O2/c1-8-14(18(26)27-2)15(11-4-3-9(20)5-12(11)19)25-17(24-8)16-13(22)6-10(21)7-23-16/h3-7,15H,1-2H3,(H,24,25)/t15-/m0/s1
• InChI Key： FVNJBPMQWSIGJK-HNNXBMFYSA-N
• SMILES： ClC1C=C(C=CC=1[C@H]1C(C(=O)OC)=C(C)N([H])C(C2=C(C=C(C=N2)F)F)=N1)F

Computed Properties

• Exact Mass: 395.0648388g/mol
• Monoisotopic Mass: 395.0648388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.5E-3 g/L) (25 ºC),

Bay 41-4109 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines